Cas no 1080640-91-0 (8-(Trifluoromethyl)quinolin-6-amine)

• Product Name: 8-(Trifluoromethyl)quinolin-6-amine
• CAS No: 1080640-91-0
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD11052592
• CID: 839287
• PubChem ID: 68451775
• Update Time: 2025-04-19

8-(Trifluoromethyl)quinolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)quinolin-6-amine
• 6-Quinolinamine, 8-(trifluoromethyl)-
• 8-Trifluoromethyl-quinolin-6-ylamine
• 6-amino-8-trifluoromethylquinoline
• AK-87326
• ANW-65939
• CTK8C1131
• KB-250186
• SureCN2942804
• SB70388
• AKOS016005503
• SCHEMBL2942804
• DTXSID00738371
• CS-0440527
• 1080640-91-0
• AS-43990
• DB-333804
• MFCD11052592
• OWGZHUXKLHEFJN-UHFFFAOYSA-N

• MDL： MFCD11052592
• Inchi： 1S/C10H7F3N2/c11-10(12,13)8-5-7(14)4-6-2-1-3-15-9(6)8/h1-5H,14H2
• InChI Key： OWGZHUXKLHEFJN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC2=CC=CN=C12)N)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 404.7±40.0 °C at 760 mmHg
• Flash Point: 198.6±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-(Trifluoromethyl)quinolin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)